Cas no 898759-99-4 (2-(4-Isopropylbenzoyl)oxazole)

• Product Name: 2-(4-Isopropylbenzoyl)oxazole
• CAS No: 898759-99-4
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• MDL: MFCD07699361
• CID: 1068058
• PubChem ID: 24723654
• Update Time: 2025-07-02

2-(4-Isopropylbenzoyl)oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-Isopropylbenzoyl)oxazole
• DTXSID80642088
• 2-[4-(propan-2-yl)benzoyl]-1,3-oxazole
• 1,3-oxazol-2-yl-(4-propan-2-ylphenyl)methanone
• AKOS016018993
• 898759-99-4
• (1,3-Oxazol-2-yl)[4-(propan-2-yl)phenyl]methanone
• MFCD07699361

• MDL： MFCD07699361
• Inchi： 1S/C13H13NO2/c1-9(2)10-3-5-11(6-4-10)12(15)13-14-7-8-16-13/h3-9H,1-2H3
• InChI Key： KQIZXCMULJTIBY-UHFFFAOYSA-N
• SMILES： O1C=CN=C1C(C1C=CC(=CC=1)C(C)C)=O

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(4-Isopropylbenzoyl)oxazole

Comprehensive Overview of 2-(4-Isopropylbenzoyl)oxazole (CAS No. 898759-99-4): Properties, Applications, and Industry Insights

2-(4-Isopropylbenzoyl)oxazole (CAS No. 898759-99-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines an oxazole ring with a 4-isopropylbenzoyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 898759-99-4 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains.

In recent years, the demand for heterocyclic compounds like 2-(4-Isopropylbenzoyl)oxazole has surged, driven by their applications in drug discovery and material science. Researchers frequently search for "oxazole derivatives in medicinal chemistry" or "CAS 898759-99-4 synthesis methods," reflecting the compound's relevance in cutting-edge studies. Its lipophilic isopropyl group enhances membrane permeability, a property highly valued in the development of central nervous system (CNS) therapeutics.

The synthesis of 2-(4-Isopropylbenzoyl)oxazole typically involves condensation reactions between 4-isopropylbenzoic acid derivatives and oxazole precursors. Optimizing yield and purity remains a focal point for manufacturers, as evidenced by frequent queries about "high-purity CAS 898759-99-4 suppliers." Advanced techniques like HPLC purification and crystallization are often employed to meet industry standards.

Beyond pharmaceuticals, this compound has potential in agrochemical formulations, particularly in designing next-generation pesticides with improved environmental profiles. Searches for "eco-friendly oxazole-based agrochemicals" align with the global shift toward sustainable agriculture. The isopropylbenzoyl group contributes to stability under field conditions, addressing concerns about degradation and efficacy.

From a regulatory standpoint, CAS 898759-99-4 is not classified as hazardous under major chemical inventories like REACH or TSCA. However, proper material safety data sheets (MSDS) must accompany its handling, emphasizing standard laboratory precautions. Users often seek "safe handling of benzoyl oxazole derivatives" to ensure compliance with workplace safety protocols.

The commercial landscape for 2-(4-Isopropylbenzoyl)oxazole is evolving, with niche suppliers catering to custom synthesis and bulk procurement. Pricing trends correlate with raw material availability, particularly 4-isopropylbenzoic acid. Market analysts note growing interest from Asia-Pacific regions, where pharmaceutical R&D investments are expanding rapidly.

In conclusion, 2-(4-Isopropylbenzoyl)oxazole (CAS No. 898759-99-4) exemplifies the intersection of innovation and practicality in modern chemistry. Its dual utility in life sciences and agriculture, coupled with straightforward synthetic routes, positions it as a compound of enduring value. Future research may explore its catalytic applications or polymeric integrations, further broadening its industrial footprint.